Cas no 746570-25-2 (trans-4-fluoropyrrolidin-3-amine)

• Product Name: trans-4-fluoropyrrolidin-3-amine
• CAS No: 746570-25-2
• MF: C₄H₉FN₂
• MW: 104.126064062119
• CID: 3030097
• Update Time: 2025-06-14

trans-4-fluoropyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-fluoropyrrolidin-3-amine
• rel-(3R,4R)-4-fluoropyrrolidin-3-amine
• EOS-61379
• 3-Pyrrolidinamine, 4-fluoro-, (3R,4R)-rel-
• trans-4-fluoropyrrolidin-3-amine

• Inchi： 1S/C4H9FN2/c5-3-1-7-2-4(3)6/h3-4,7H,1-2,6H2/t3-,4-/m1/s1
• InChI Key： NNDGWIOJJXUONO-QWWZWVQMSA-N
• SMILES： N1C[C@@H](F)[C@H](N)C1

Additional information on trans-4-fluoropyrrolidin-3-amine

Comprehensive Overview of trans-4-fluoropyrrolidin-3-amine (CAS No. 746570-25-2): Properties, Applications, and Industry Insights

trans-4-fluoropyrrolidin-3-amine (CAS No. 746570-25-2) is a fluorinated pyrrolidine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its stereospecific trans-configuration and fluorine substitution, serves as a versatile building block in modern synthetic chemistry. Its unique structural features, including the 3-amine group and 4-fluoro substituent, make it particularly valuable for designing bioactive molecules with enhanced metabolic stability and membrane permeability.

The growing demand for fluorinated heterocycles in drug discovery has positioned trans-4-fluoropyrrolidin-3-amine as a key intermediate. Researchers frequently search for "fluoropyrrolidine synthesis," "amine-protection strategies," and "stereoselective fluorination methods" – all highly relevant to this compound's applications. Recent studies highlight its potential in developing kinase inhibitors and GPCR-targeting therapeutics, addressing current pharmaceutical challenges like drug resistance and CNS penetration.

From a synthetic perspective, 746570-25-2 demonstrates remarkable utility in cross-coupling reactions and reductive amination processes. The fluorine atom's strong electronegativity influences both the compound's reactivity and the physicochemical properties of resulting derivatives. This explains the surge in searches for "fluorine in medicinal chemistry" and "bioisosteric replacement strategies" among synthetic chemists.

Quality control of trans-4-fluoropyrrolidin-3-amine requires rigorous chiral HPLC analysis to ensure stereochemical purity, a topic frequently queried as "chiral separation techniques." The compound's stability profile favors storage under inert atmosphere, with particular attention to moisture sensitivity – a practical consideration often overlooked in literature but commonly searched by laboratory technicians.

Emerging applications in PET radiopharmaceuticals have further increased interest in this fluorinated scaffold. The 4-fluoro position offers potential for ¹⁸F-labeling, addressing the growing need for "diagnostic imaging probes" in precision medicine. This aligns with current trends toward theranostic approaches combining diagnosis and therapy.

Regulatory aspects of 746570-25-2 remain straightforward as it falls outside controlled substance categories, though proper handling protocols should always be followed. The compound's structure-activity relationships continue to be explored, particularly regarding conformational restriction effects on biological targets – a hot topic in contemporary fragment-based drug design.

Industrial scale-up of trans-4-fluoropyrrolidin-3-amine production presents interesting engineering challenges, especially in maintaining stereochemical integrity during crystallization. Process chemists frequently investigate "continuous flow fluorination" and "asymmetric hydrogenation" methods to optimize its manufacture, reflecting broader industry shifts toward green chemistry principles.

The analytical characterization of this compound typically involves NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and polarimetry. These techniques address common queries about "fluorine NMR chemical shifts" and "optical rotation measurement" that researchers encounter when working with chiral fluorinated compounds.

Future research directions likely include exploring trans-4-fluoropyrrolidin-3-amine's potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge applications respond to the pharmaceutical industry's need for "targeted protein degradation" solutions and "next-generation therapeutics."

In summary, CAS 746570-25-2 represents a strategically important scaffold at the intersection of fluorine chemistry and heterocyclic synthesis. Its balanced lipophilicity, conformational properties, and synthetic accessibility continue to drive innovation across multiple therapeutic areas while addressing key challenges in modern drug discovery.